Cas no 53197-57-2 (4,4'-DIHYDROXY-BIPHENYL-2-CARBOXYLIC ACID)

• Product Name: 4,4'-DIHYDROXY-BIPHENYL-2-CARBOXYLIC ACID
• CAS No: 53197-57-2
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• MDL: MFCD00039525
• CID: 892588
• PubChem ID: 650353
• Update Time: 2025-05-20

4,4'-DIHYDROXY-BIPHENYL-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 4,4'-DIHYDROXY-BIPHENYL-2-CARBOXYLIC ACID
• 4,4'-Dihydroxy-biphenyl-2-carbonsaeure
• 4,4'-dihydroxybiphenyl-2-carboxylic acid
• 4,4'-Dioxydiphenylcarbon-2-saeure
• 4,4'-Dihydroxy-[1,1'-biphenyl]-2-carboxylic acid
• Oprea1_623836
• SMR000013774
• CBMicro_026096
• HMS1369O06
• SCHEMBL7550083
• EU-0066984
• 5-hydroxy-2-(4-hydroxyphenyl)benzoic acid
• 4,4''-Dihydroxy-[1,1''-biphenyl]-2-carboxylic Acid
• BIM-0026039.P001
• CHEMBL1410458
• F73807
• HMS2340N03
• BS-51153
• MFCD00039525
• Cambridge id 5809758
• CS-0366494
• SR-01000390930
• SR-01000390930-1
• 4,4'-Dihydroxy-[1,1'-biphenyl]-2-carboxylicacid
• AKOS000300044
• MLS000032207
• ChemDiv2_000314
• 53197-57-2
• CCG-103319

• MDL： MFCD00039525
• Inchi： 1S/C13H10O4/c14-9-3-1-8(2-4-9)11-6-5-10(15)7-12(11)13(16)17/h1-7,14-15H,(H,16,17)
• InChI Key： BBGRLYLKUDNCGG-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C(=O)O)C=1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 230.05800
• Monoisotopic Mass: 230.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76000
• LogP: 2.46300

4,4'-DIHYDROXY-BIPHENYL-2-CARBOXYLIC ACID Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols

Additional information on 4,4'-DIHYDROXY-BIPHENYL-2-CARBOXYLIC ACID

Recent Advances in the Research of 4,4'-DIHYDROXY-BIPHENYL-2-CARBOXYLIC ACID (CAS: 53197-57-2)

4,4'-Dihydroxy-biphenyl-2-carboxylic acid (CAS: 53197-57-2) is a biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the most notable advancements in the study of 4,4'-dihydroxy-biphenyl-2-carboxylic acid is its application in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The researchers utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for further optimization of its anti-inflammatory properties.

In addition to its anti-inflammatory potential, 4,4'-dihydroxy-biphenyl-2-carboxylic acid has also been investigated for its role in cancer therapy. A recent preprint article (2024) from a leading oncology research group reported that this compound acts as a modulator of the tumor microenvironment by inhibiting angiogenesis. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound's interactions with vascular endothelial growth factor (VEGF), a critical mediator of tumor blood vessel formation. These findings suggest that 4,4'-dihydroxy-biphenyl-2-carboxylic acid could serve as a promising scaffold for developing next-generation anti-cancer drugs.

Another area of interest is the compound's potential in neurodegenerative disease research. A 2023 study in ACS Chemical Neuroscience explored its neuroprotective effects in models of Alzheimer's disease. The researchers found that 4,4'-dihydroxy-biphenyl-2-carboxylic acid reduces amyloid-beta aggregation and mitigates oxidative stress in neuronal cells. These effects were attributed to the compound's ability to chelate metal ions and scavenge reactive oxygen species, highlighting its multifunctional pharmacological profile.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and purity of 4,4'-dihydroxy-biphenyl-2-carboxylic acid. A 2024 patent application disclosed a novel catalytic method for its synthesis using green chemistry principles, which significantly reduces the use of hazardous reagents. This innovation not only enhances the compound's accessibility for research but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

In conclusion, 4,4'-dihydroxy-biphenyl-2-carboxylic acid (CAS: 53197-57-2) continues to emerge as a versatile compound with broad applications in drug discovery. Its anti-inflammatory, anti-cancer, and neuroprotective properties, coupled with advancements in its synthetic methodologies, position it as a valuable asset in the chemical biology and pharmaceutical industries. Future research should focus on further elucidating its mechanisms of action and exploring its potential in combination therapies.